Cas no 2138090-34-1 (4-ethyl-3-(1H-pyrrol-2-yl)cyclohexan-1-amine)

• Product Name: 4-ethyl-3-(1H-pyrrol-2-yl)cyclohexan-1-amine
• CAS No: 2138090-34-1
• MF: C₁₂H₂₀N₂
• MW: 192.300602912903
• CID: 6186010
• PubChem ID: 165498058
• Update Time: 2025-06-13

4-ethyl-3-(1H-pyrrol-2-yl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2138090-34-1
• EN300-1157903
• 4-ethyl-3-(1H-pyrrol-2-yl)cyclohexan-1-amine

• Inchi： 1S/C12H20N2/c1-2-9-5-6-10(13)8-11(9)12-4-3-7-14-12/h3-4,7,9-11,14H,2,5-6,8,13H2,1H3
• InChI Key： BXMZTEWARNIGKD-UHFFFAOYSA-N
• SMILES： NC1CCC(CC)C(C2=CC=CN2)C1

Computed Properties

• Exact Mass: 192.162648646g/mol
• Monoisotopic Mass: 192.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 41.8Ų

Additional information on 4-ethyl-3-(1H-pyrrol-2-yl)cyclohexan-1-amine

Exploring the Chemistry and Applications of 4-ethyl-3-(1H-pyrrol-2-yl)cyclohexan-1-amine (CAS No. 2138090-34-1)

The compound 4-ethyl-3-(1H-pyrrol-2-yl)cyclohexan-1-amine (CAS No. 2138090-34-1) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and material sciences. This cyclohexylamine derivative incorporates a pyrrole ring, a heterocyclic moiety known for its electron-rich properties, which makes it a valuable building block in drug discovery and organic synthesis. Researchers are particularly interested in its bioactive potential, as similar structures have shown promise in modulating neurological targets.

One of the most searched questions about this compound revolves around its synthetic routes and scalability. Current literature suggests that 4-ethyl-3-(1H-pyrrol-2-yl)cyclohexan-1-amine can be synthesized via multi-step reactions involving cyclohexanone intermediates and pyrrole-2-carboxaldehyde. The ethyl substitution at the 4-position introduces steric effects that influence the molecule's conformational stability, a topic frequently discussed in computational chemistry forums. Its amine functionality further allows for derivatization, making it a versatile precursor for N-alkylation or Schiff base formation.

In the context of drug development, this compound's structural analogs have been explored for their potential in treating central nervous system (CNS) disorders. The pyrrole-cyclohexylamine hybrid architecture is reminiscent of pharmacophores found in serotonin receptor modulators, sparking debates about its blood-brain barrier permeability. While 2138090-34-1 itself is not yet clinically approved, its structure-activity relationship (SAR) studies are a hot topic in medicinal chemistry circles.

From a material science perspective, the conjugated system in 4-ethyl-3-(1H-pyrrol-2-yl)cyclohexan-1-amine offers intriguing electronic properties. Its aromatic pyrrole unit could contribute to charge transport in organic semiconductors, a feature highlighted in recent patents for OLED materials. Researchers are also investigating its potential as a ligand in catalytic systems, where the amine-pyrrole synergy might enhance metal coordination efficiency.

Environmental and green chemistry considerations are increasingly shaping discussions around compounds like 2138090-34-1. Many users search for information about its biodegradability and sustainable synthesis methods. Preliminary studies suggest that the cyclohexane backbone may offer better environmental persistence profiles compared to purely aromatic systems, though comprehensive ecotoxicology data remains limited.

The analytical characterization of 4-ethyl-3-(1H-pyrrol-2-yl)cyclohexan-1-amine presents another area of interest. Common queries involve HPLC purification techniques and spectroscopic identification (particularly NMR fingerprinting). The compound's chiral center at the 1-position raises questions about enantiomeric separation, with some publications proposing chiral stationary phases for resolution.

In the academic research landscape, CAS 2138090-34-1 has become a case study for molecular docking simulations. Computational chemists frequently examine its binding affinities with various enzyme targets, leveraging its hydrogen-bond donor/acceptor capabilities. These in silico studies often precede laboratory investigations, reflecting the growing integration of AI-driven drug discovery methodologies.

Looking ahead, the industrial applications of 4-ethyl-3-(1H-pyrrol-2-yl)cyclohexan-1-amine may expand as structure-property relationship studies mature. Current patent landscapes suggest interest from agrochemical and specialty chemical sectors, where its hybrid architecture could offer novel solutions. However, as with many fine chemicals, challenges remain in process optimization and cost-effective production at scale.

For researchers working with this compound, proper storage conditions and handling protocols are frequently searched topics. While not classified as hazardous, its amine group necessitates standard precautions against moisture sensitivity and oxidation. Many suppliers recommend inert atmosphere packaging to maintain stability during transportation and storage.

The evolving narrative around 2138090-34-1 exemplifies how specialty amines continue to enable innovation across scientific disciplines. As high-throughput screening technologies advance, compounds with such privileged structures will likely remain at the forefront of molecular design strategies, bridging the gap between small molecule discovery and practical applications.